Cas no 1804839-62-0 (6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804839-62-0
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4831509
• Update Time: 2025-05-19

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6F5NO3/c9-6(10)4-1-3(2-15)5(16)7(14-4)17-8(11,12)13/h1,6,15-16H,2H2
• InChI Key： BACLGMNGBDUOJV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(=C(N=1)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol: A Comprehensive Overview

6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol, with the CAS registry number 1804839-62-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemistry. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and agricultural pest control. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a hydroxyl group at position 3, a trifluoromethoxy group at position 2, and a methanol group at position 4. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, further improving the yield and purity of the final product.

The biological activity of this compound has been extensively studied in recent years. It has demonstrated potent inhibitory effects against various enzymes implicated in diseases such as cancer and inflammatory disorders. For instance, studies have shown that it can effectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, its ability to modulate the activity of histone deacetylases (HDACs) makes it a promising candidate for epigenetic therapy.

In the agricultural sector, 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol has been investigated as a potential herbicide. Its unique mode of action involves interference with the biosynthesis of essential plant hormones, leading to significant growth inhibition in target weeds. Field trials have demonstrated its high efficacy against broadleaf weeds while showing minimal phytotoxicity to crops, making it a valuable addition to integrated pest management strategies.

The pharmacokinetic properties of this compound have also been thoroughly evaluated. It exhibits favorable absorption profiles in preclinical models, with moderate plasma protein binding and rapid distribution to target tissues. Recent studies have focused on improving its bioavailability through the development of prodrugs and nanoparticle delivery systems. These innovations aim to enhance its therapeutic index and reduce potential side effects.

In terms of safety assessment, 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol has undergone rigorous toxicological evaluations. Acute and chronic toxicity studies in experimental animals have revealed no significant adverse effects at therapeutic doses. However, further long-term studies are warranted to fully characterize its safety profile and ensure compliance with regulatory standards.

The environmental impact of this compound is another critical area of research. Studies have shown that it undergoes rapid degradation under environmental conditions, minimizing its persistence in soil and water systems. This biodegradability aligns with current sustainability goals and reduces concerns related to ecological accumulation.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No: 1804839-62-0) represents a versatile molecule with diverse applications in medicine and agriculture. Its unique chemical structure, coupled with advancements in synthesis and delivery technologies, positions it as a promising candidate for future therapeutic and agrochemical developments. Continued research into its biological mechanisms, pharmacokinetics, and environmental fate will be essential to fully harness its potential while ensuring safety and sustainability.